N-Nitrososarcosine

Description

N-Nitrososarcosine is a pale-yellow, sand-like powder used as a research chemical . It is categorized as a nitrosamine, specifically a derivative of sarcosine where a nitroso group replaces a hydrogen atom on the nitrogen . N-Nitrososarcosine is also identified on the Hazardous Substance List because it is cited by NTP and IARC .

This substance should be handled with extreme caution as a carcinogen . Animal studies indicate that N-Nitrososarcosine may cause nasal, esophageal, and liver cancer . Exposure can occur through inhalation or skin absorption, potentially causing irritation to the skin and eyes . Due to its carcinogenic properties, many scientists believe that there is no safe level of exposure to it . In case of a spill, the area should be evacuated, and the material collected in sealed containers, followed by ventilation and washing of the area .

A similar compound, N-Nitrososarcosine-d3, is also known and characterized. N-Nitrososarcosine-d3 is a variation of N-Nitrososarcosine . It has a molecular weight of 121.11 g/mol and the molecular formula C3H6N2O3 .

• CAS No.: 13256-22-9
• Product Name: N-Nitrososarcosine
• Molecular Formula: C3H6N2O3
• Molecular Weight: 118.09 g/mol
• IUPAC Name: 2-[methyl(nitroso)amino]acetic acid
• Standard InChI: InChI=1S/C3H6N2O3/c1-5(4-8)2-3(6)7/h2H2,1H3,(H,6,7)
• Standard InChIKey: HJMPSKKJHVWPBK-UHFFFAOYSA-N
• SMILES: CN(CC(=O)O)N=O
• Canonical SMILES: CN(CC(=O)O)N=O
• Synonyms: 2-(Methylnitrosoamino)acetic Acid; N-Methyl-N-nitrosoglycine; NSAR;_x000B_N-Methyl-N-(carboxymethyl)nitrosamine
• PubChem Compound: 25811
• Last Modified: Sep 15 2023